4-(4-hydroxyphenylthiomethyl)-N-phenylbenzamide

• CAS No.: 573672-52-3
• Molecular Formula: C20H17NO2S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 4-[(4-hydroxyphenyl)sulfanylmethyl]-N-phenylbenzamide
• InChI: InChI=1S/C20H17NO2S/c22-18-10-12-19(13-11-18)24-14-15-6-8-16(9-7-15)20(23)21-17-4-2-1-3-5-17/h1-13,22H,14H2,(H,21,23)
• InChI Key: DGZLSGDTZIBOQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)CSC3=CC=C(C=C3)O

Description

4-(4-hydroxyphenylthiomethyl)-N-phenylbenzamide is a useful research compound. Its molecular formula is C20H17NO2S and its molecular weight is 335.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a 200 ml four-necked flask equipped with a stirrer and a thermometer, 1.34 g (10.6 mmol) of 4-mercaptophenol, 0.7 g (10.6 mmol) of potassium hydroxide and 50 ml of methanol were added at room temperature. After confirming that potassium hydroxide has been dissolved, the inner temperature was cooled to 10° C. and 2.6 g (10.6 mmol) of 4-chloromethyl-N-phenylbenzamide was added, followed by stirring at room temperature for 3 hours. After the completion of the reaction, the reaction solution was acidified with hydrochloric acid and 50 ml of water was added, and then the deposited crystal was collected by filtration to obtain 3.0 g of 4-(4-hydroxyphenylthiomethyl)-N-phenylbenzamide. The yield was 84%. The melting point was 220–222° C.